Cas no 1261238-06-5 (DesdifluoroMethoxy Hydroxy Pantoprazole)

• Product Name: DesdifluoroMethoxy Hydroxy Pantoprazole
• CAS No: 1261238-06-5
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 1063468
• Update Time: 2025-07-29

DesdifluoroMethoxy Hydroxy Pantoprazole Chemical and Physical Properties

Names and Identifiers

• Desdifluoromethoxy Hydroxy Pantoprazole
• 2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfinyl)-1H-benzo[d] imidazol-5-ol
• CID 131698967
• 2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfinyl)-1H-benzo[d] imidazol-5-ol
• Pantoprazole-9
• Pantoprazole impurity 7/Desdifluoromethoxy Hydroxy Pantoprazole/2-[[(3,4-Dimethoxy-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazol-6-ol
• 1H-Benzimidazol-6-ol, 2-[[(3,4-dimethoxy-2-pyridinyl)methyl]sulfinyl]-
• DesdifluoroMethoxy Hydroxy Pantoprazole

• Inchi： 1S/C15H15N3O4S/c1-21-13-5-6-16-12(14(13)22-2)8-23(20)15-17-10-4-3-9(19)7-11(10)18-15/h3-7,19H,8H2,1-2H3,(H,17,18)
• InChI Key： JDTUAEPGGXGQMA-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)O)(CC1C(=C(C=CN=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 625.0±65.0 °C(Predicted)
• pka: 8.34±0.40(Predicted)